Cas no 2137881-85-5 (6-Bromo-7-fluoro-1H-cinnolin-4-one)

6-Bromo-7-fluoro-1H-cinnolin-4-one is a heterocyclic compound featuring a cinnolinone core substituted with bromo and fluoro functional groups at the 6- and 7-positions, respectively. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a building block for the synthesis of bioactive molecules. The bromo substituent enhances its suitability for cross-coupling reactions, while the fluoro group can influence electronic properties and metabolic stability. Its well-defined molecular framework makes it valuable for medicinal chemistry applications, including the development of kinase inhibitors or other targeted therapeutics. The compound is typically characterized by high purity and stability under standard handling conditions.
6-Bromo-7-fluoro-1H-cinnolin-4-one structure
2137881-85-5 structure
Product Name:6-Bromo-7-fluoro-1H-cinnolin-4-one
CAS No:2137881-85-5
MF:C8H4BrFN2O
MW:243.032564163208
CID:5288970
Update Time:2025-06-23

6-Bromo-7-fluoro-1H-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-7-fluoro-1H-cinnolin-4-one
    • 4(1H)-Cinnolinone, 6-bromo-7-fluoro-
    • Inchi: 1S/C8H4BrFN2O/c9-5-1-4-7(2-6(5)10)12-11-3-8(4)13/h1-3H,(H,12,13)
    • InChI Key: ASZPNUQTWPXPNP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Br)C(F)=C2)C(=O)C=N1

6-Bromo-7-fluoro-1H-cinnolin-4-one Pricemore >>

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Additional information on 6-Bromo-7-fluoro-1H-cinnolin-4-one

Comprehensive Overview of 6-Bromo-7-fluoro-1H-cinnolin-4-one (CAS No. 2137881-85-5): Properties, Applications, and Research Insights

6-Bromo-7-fluoro-1H-cinnolin-4-one (CAS No. 2137881-85-5) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cinnolinone derivative combines a bromo-substituted aromatic ring with a fluorine atom at the 7-position, making it a versatile intermediate for drug discovery. Recent studies highlight its potential as a kinase inhibitor scaffold, particularly in oncology and inflammation-related pathways, aligning with the growing demand for targeted therapies.

The molecular structure of 6-Bromo-7-fluoro-1H-cinnolin-4-one features a cinnolin-4-one core, which is increasingly recognized for its bioisosteric properties with quinazoline and quinoline systems. Researchers are exploring its role in structure-activity relationship (SAR) studies, especially in modulating protein-protein interactions. A 2023 Journal of Medicinal Chemistry report emphasized its utility in developing ATP-competitive inhibitors, addressing the trending focus on precision medicine.

From a synthetic chemistry perspective, this compound serves as a critical building block for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its halogenated cinnolinone structure enables efficient functionalization at multiple sites, a feature highly sought after in fragment-based drug design (FBDD). Current patent literature (e.g., WO2022155266) reveals its incorporation into BTK and EGFR inhibitors, reflecting industry efforts to combat drug resistance.

Environmental and regulatory considerations for CAS 2137881-85-5 follow standard protocols for fluorinated pharmaceutical intermediates. The compound's stability under physiological pH conditions (as documented in ACS Omega 2022) makes it suitable for prodrug development, coinciding with the pharmaceutical industry's push toward improved bioavailability. Analytical methods like LC-MS and 19F-NMR are typically employed for quality control, ensuring compliance with ICH guidelines.

Market intelligence indicates rising demand for 6-Bromo-7-fluoro-1H-cinnolin-4-one in Asia-Pacific contract research organizations (CROs), driven by oncology pipeline expansion. The compound's dual halogenation pattern offers distinct advantages in crystallography studies, supporting the structural biology boom fueled by cryo-EM advancements. Notably, its hydrogen bond acceptor capacity (calculated cLogP 1.82) positions it favorably for CNS drug development.

Emerging applications include its use as a fluorescent probe precursor in bioimaging, leveraging the fluorine atom's NMR sensitivity. Recent work published in Chemical Communications demonstrated its utility in designing PET tracer candidates, tapping into the molecular imaging market projected to reach $8.9 billion by 2027. The compound's metal coordination properties are also being investigated for catalytic applications in green chemistry.

Storage and handling recommendations for 2137881-85-5 emphasize protection from light and moisture, with typical shelf life exceeding 24 months at -20°C. Technical specifications often include ≥95% purity (HPLC) and detailed spectroscopic characterization data (IR, 1H/13C NMR). Suppliers increasingly provide custom synthetic protocols to accommodate scale-up needs, reflecting industry shifts toward flexible manufacturing solutions.

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